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Compound of Interest

Compound Name:
5-Chlorothiophene-2-

carbohydrazide

Cat. No.: B1349901 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the known hazards and essential safety

information for 5-Chlorothiophene-2-carbohydrazide. The information is compiled from

various safety data sheets (SDS) to ensure a comprehensive understanding for researchers,

scientists, and professionals in drug development. This document is intended to supplement,

not replace, institutional safety protocols and professional judgment.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 5-Chlorothiophene-2-
carbohydrazide is presented below. These properties are crucial for understanding the

substance's behavior under various laboratory conditions.
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Property Value Source(s)

Molecular Formula C₅H₅ClN₂OS [1][2]

Molecular Weight 176.62 g/mol [1][2]

CAS Number 351983-31-8 [1]

Appearance
Crystalline Powder, Ebony

white
[3]

Melting Point 146 - 150 °C [3]

Boiling Point Not available [3]

Density Not available [3]

Solubility Not available

Flash Point Not available [3]

Hazard Identification and Classification
5-Chlorothiophene-2-carbohydrazide is classified as a hazardous substance. The following

table summarizes its classification according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).[1]

Hazard Class Category GHS Code Hazard Statement

Acute Toxicity, Oral 4 H302 Harmful if swallowed

Skin Irritation 2 H315 Causes skin irritation

Eye Irritation 2 H319
Causes serious eye

irritation

Specific target organ

toxicity — single

exposure

3 H335
May cause respiratory

irritation

GHS Pictogram:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Chlorothiophene-2-carbohydrazide
https://www.scbt.com/p/5-chlorothiophene-2-carboxylic-acid-hydrazide-351983-31-8
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chlorothiophene-2-carbohydrazide
https://www.scbt.com/p/5-chlorothiophene-2-carboxylic-acid-hydrazide-351983-31-8
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chlorothiophene-2-carbohydrazide
https://georganics.sk/wp-content/uploads/2021/05/5-Chlorothiophene-2-carboxylic-acid-hydrazide.pdf
https://georganics.sk/wp-content/uploads/2021/05/5-Chlorothiophene-2-carboxylic-acid-hydrazide.pdf
https://georganics.sk/wp-content/uploads/2021/05/5-Chlorothiophene-2-carboxylic-acid-hydrazide.pdf
https://georganics.sk/wp-content/uploads/2021/05/5-Chlorothiophene-2-carboxylic-acid-hydrazide.pdf
https://georganics.sk/wp-content/uploads/2021/05/5-Chlorothiophene-2-carboxylic-acid-hydrazide.pdf
https://www.benchchem.com/product/b1349901?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chlorothiophene-2-carbohydrazide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signal Word: Warning[1][3]

Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to minimize risk.

Handling
Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[4][5]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and

eye/face protection.[3][4]

Hygiene: Wash hands thoroughly after handling.[4] Avoid contact with skin and eyes.[6] Do

not breathe dust, fume, gas, mist, vapors, or spray.[3]

Dust Formation: Minimize dust generation and accumulation.[5]

Storage
Conditions: Store in a cool, dry, and well-ventilated place.[6]

Container: Keep the container tightly closed.[5][6]

Incompatibilities: Keep away from strong oxidizing agents.

Experimental Safety Protocols
While specific experimental protocols involving 5-Chlorothiophene-2-carbohydrazide are not

detailed in the provided safety documents, the following standard operating procedures for

handling and emergencies are crucial.

Personal Protective Equipment (PPE)
The following diagram illustrates the recommended personal protective equipment when

handling 5-Chlorothiophene-2-carbohydrazide.
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Personal Protective Equipment (PPE)

Engineering Controls
(Fume Hood)

Eye Protection
(Safety Goggles)

Skin Protection
(Gloves, Lab Coat)

Respiratory Protection
(Respirator for high concentrations)

Handling 5-Chlorothiophene-2-carbohydrazide

Click to download full resolution via product page

Caption: Recommended PPE for handling the compound.

First Aid Measures
In case of exposure, immediate and appropriate first aid is critical. The following table outlines

the recommended procedures.[3][6]

Exposure Route First Aid Protocol

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Rinse mouth with water. Never give anything by

mouth to an unconscious person. Consult a

physician.

The logical flow for an emergency response is depicted in the following diagram.
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Immediate Actions

Exposure Occurs
Identify Route:

Inhalation, Skin, Eye, Ingestion

Remove from Exposure
(Move to fresh air) Inhalation 

Decontaminate
(Wash skin, Rinse eyes)

 Skin/Eye 

Seek Medical Attention
(Show SDS to doctor)

Click to download full resolution via product page

Caption: Emergency response workflow for exposure.

Fire and Explosion Hazard Data
Fire Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3][6]

Special Hazards: During a fire, irritating and toxic gases may be generated, including carbon

dioxide, nitrogen oxides (NOx), and hydrogen chloride gas.[3][6]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[3][6]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation and

breathing vapors, mist, or gas. Ensure adequate ventilation.[6]

Environmental Precautions: Do not let the product enter drains.[3][6]

Containment and Cleanup: Pick up and arrange disposal without creating dust. Sweep up

and shovel. Keep in suitable, closed containers for disposal.[6]
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Toxicological Information
The toxicological properties of 5-Chlorothiophene-2-carbohydrazide have not been

thoroughly investigated.[3] The known effects are summarized in the hazard classification

section. No component of this product at levels greater than or equal to 0.1% is identified as a

probable, possible, or confirmed human carcinogen by IARC.[6]

Disposal Considerations
Dispose of this chemical in accordance with all applicable federal, state, and local regulations.

[3] Contact a licensed professional waste disposal service to dispose of this material.

This guide is intended to provide a comprehensive overview of the safety and handling of 5-
Chlorothiophene-2-carbohydrazide. Always consult the most recent Safety Data Sheet and

your institution's safety guidelines before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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